![molecular formula C14H9ClN2O B1412456 (6-Chloroimidazo[1,2-a]pyridin-3-yl)(phenyl)methanone CAS No. 1634647-81-6](/img/structure/B1412456.png)
(6-Chloroimidazo[1,2-a]pyridin-3-yl)(phenyl)methanone
Overview
Description
“(6-Chloroimidazo[1,2-a]pyridin-3-yl)(phenyl)methanone” is a chemical compound with the molecular formula C14H9ClN2O . It is provided to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular structure of this compound consists of a 6-chloroimidazo[1,2-a]pyridin-3-yl group attached to a phenyl group via a methanone linkage . The molecular weight is 256.69 .Physical And Chemical Properties Analysis
This compound is a light yellow to yellow powder or crystals . The molecular weight is 256.69 .Scientific Research Applications
Synthesis and Optical Properties
- One-Pot Synthesis and Optical Properties : This compound has been synthesized using one-pot methods and analyzed for its optical properties. A study by Volpi et al. (2017) reports on the synthesis of related imidazo[1,5-a]pyridine derivatives, which were characterized for their absorption and fluorescence spectra, showing significant Stokes' shifts (Volpi et al., 2017).
Molecular Structure and Analysis
Molecular Structure Studies : Research includes analyzing the molecular structure of similar compounds. For instance, Sivakumar et al. (2021) conducted a comprehensive experimental and theoretical vibrational study of a related molecule, evaluating its geometrical parameters and vibrational modes (Sivakumar et al., 2021).
Crystal and Molecular Structure Analysis : Lakshminarayana et al. (2009) synthesized and characterized a related compound, focusing on its crystal and molecular structure through X-ray diffraction studies (Lakshminarayana et al., 2009).
Antimicrobial and Antiviral Activities
Antimicrobial and Antiviral Studies : Several studies have evaluated the antimicrobial and antiviral properties of related compounds. Narasimhan et al. (2011) and Sharma et al. (2009) have investigated the antimicrobial activities of similar benzimidazole and pyridine derivatives (Narasimhan et al., 2011); (Sharma et al., 2009).
Synthesis and Biological Evaluation : The synthesis and biological evaluation of related pyridine and pyrazoline derivatives have been conducted by Ravula et al. (2016), focusing on their anti-inflammatory and antibacterial properties (Ravula et al., 2016).
Photostability and Fluorescence Studies
- Photostability and Fluorescence : Jadhav et al. (2018) synthesized novel monoazo disperse dyes based on related structures, examining their fluorescence and photostability properties (Jadhav et al., 2018).
Molecular Docking and Anticancer Studies
Molecular Docking and Anticancer Potential : Katariya et al. (2021) conducted molecular docking studies on novel oxazole clubbed pyridyl-pyrazolines, assessing their anticancer and antimicrobial potential (Katariya et al., 2021).
Anticonvulsant Agents and Sodium Channel Blockers : Malik and Khan (2014) explored novel methanone derivatives as potential anticonvulsant agents and sodium channel blockers, indicating their potential in pharmaceutical applications (Malik & Khan, 2014).
Safety and Hazards
properties
IUPAC Name |
(6-chloroimidazo[1,2-a]pyridin-3-yl)-phenylmethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9ClN2O/c15-11-6-7-13-16-8-12(17(13)9-11)14(18)10-4-2-1-3-5-10/h1-9H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BODRMNRMPLDFPP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2=CN=C3N2C=C(C=C3)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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